Cas no 1337455-60-3 (1-cyclobutyl-1-(pyridin-3-yl)methanamine)

• Product Name: 1-cyclobutyl-1-(pyridin-3-yl)methanamine
• CAS No: 1337455-60-3
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD21117698
• CID: 5198162
• PubChem ID: 64986441
• Update Time: 2025-05-24

1-cyclobutyl-1-(pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• cyclobutyl(pyridin-3-yl)methanamine
• 3-Pyridinemethanamine, α-cyclobutyl-
• 1-cyclobutyl-1-(pyridin-3-yl)methanamine

• MDL： MFCD21117698
• Inchi： 1S/C10H14N2/c11-10(8-3-1-4-8)9-5-2-6-12-7-9/h2,5-8,10H,1,3-4,11H2
• InChI Key： ARKRGKJRMBSXJK-UHFFFAOYSA-N
• SMILES： NC(C1C=NC=CC=1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 1
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-cyclobutyl-1-(pyridin-3-yl)methanamine

1-Cyclobutyl-1-(Pyridin-3-Yl)Methanamine: A Comprehensive Overview

The compound 1-cyclobutyl-1-(pyridin-3-yl)methanamine (CAS No. 1337455-60-3) has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This article provides an in-depth analysis of its chemical structure, synthesis, biological activity, and recent advancements in its research.

Chemical Structure and Synthesis

The molecular structure of 1-cyclobutyl-1-(pyridin-3-yl)methanamine is characterized by a methanamine backbone, with a cyclobutyl group and a pyridin-3-yl substituent attached to the nitrogen atom. The cyclobutane ring introduces strain into the molecule, which can influence its reactivity and bioavailability. The pyridine ring, on the other hand, contributes aromatic stability and potential for hydrogen bonding interactions.

Recent studies have explored various synthetic routes for this compound, including nucleophilic substitution reactions and catalytic hydrogenation methods. These advancements have improved the yield and purity of the compound, making it more accessible for further research.

Biological Activity and Pharmacological Properties

1-Cyclobutyl-1-(pyridin-3-yl)methanamine has demonstrated promising biological activity in preclinical studies. It exhibits potent inhibitory effects on certain enzyme targets, suggesting its potential as a lead compound in drug discovery programs. Researchers have also investigated its ability to modulate cellular signaling pathways, which could be relevant for treating conditions such as inflammation or neurodegenerative diseases.

Moreover, the compound's pharmacokinetic profile has been evaluated in animal models, revealing favorable absorption and distribution characteristics. These findings underscore its potential as a candidate for therapeutic applications.

Applications in Drug Development

The unique combination of structural features in 1-cyclobutyl-1-(pyridin-3-yl)methanamine makes it an attractive target for drug developers. Its ability to interact with specific biological targets suggests its utility in designing novel therapeutics with improved efficacy and reduced side effects.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the compound's pharmacodynamic properties. These initiatives aim to translate laboratory findings into clinical applications, paving the way for innovative treatment options.

Conclusion

In summary, 1-cyclobutyl-1-(pyridin-3-yl)methanamine (CAS No. 1337455-60) is a versatile compound with significant potential in the field of medicinal chemistry. Its distinctive structure, coupled with emerging research findings, positions it as a valuable tool for advancing drug discovery efforts.

As research continues to unfold, further insights into its mechanism of action and therapeutic applications are expected to emerge. This compound serves as a testament to the ongoing progress in chemical innovation and its impact on modern medicine.